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Compound of Interest

Compound Name: (-)-Ambroxide

Cat. No.: B7821676

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for (-)-Ambroxide

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for chemical compounds is paramount. This technical guide
provides a comprehensive overview of the Material Safety Data Sheet (MSDS) for (-)-
Ambroxide, a key ingredient in the fragrance and flavor industries.[1][2] This document
synthesizes available data on its physical and chemical properties, toxicological profile, and
handling procedures to ensure safe laboratory practices.

Section 1: Chemical Identification and Physical
Properties

(-)-Ambroxide, also known as Ambroxan, is a synthetic diterpenoid with a characteristic
ambergris-like odor.[2] It is widely used in perfumery as a fixative and for its unique scent
profile.[2][3] Its chemical and physical properties are summarized below.
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Identifier Value Source
(3aR,5aS,9aS,9bR)-34a,6,6,9a-
tetramethyl-2,4,5,5a,7,8,9,9b-

IUPAC Name [4]
octahydro-1H-benzo[e]

[4]benzofuran

CAS Number 6790-58-5 [LI[41[516][7]

Molecular Formula C16H280 [1121141171

Molecular Weight 236.39 g/mol [11041071

Appearance White crystalline solid/powder [1][3][8]

Melting Point 74 -77°C [1][6]

Boiling Point 272 - 274 °C [1]

Density 0.939 g/mL at 25 °C [1]

Water Solubility

1.88 mg/L at 20 °C

[9]

Log P (octanol/water)

5.09

[°]

Section 2: Hazard Identification and Safety

Precautions

According to the available Safety Data Sheets, (-)-Ambroxide is generally not classified as a

hazardous substance.[10] However, as with any chemical, appropriate safety measures should

be followed.
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Hazard Classification Statement Source

o Not a hazardous substance or
GHS Classification ) [10]
mixture

May be harmful in contact with
Potential Hazards skin. Very toxic to aquatic life [11]

with long lasting effects.

P264: Wash hands thoroughly
after handling.P270: Do not
eat, drink, or smoke when
using this product.P280: Wear
protective gloves/eye
protection/face
protection.P301+P312: IF
Precautionary Statements SWALLOWED: Call a POISON  [3]
CENTER or doctor if you feel
unwell.P305+P351+P338: IF
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

The following diagram illustrates a general workflow for the safe handling of (-)-Ambroxide in a
laboratory setting.
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Safe Handling Workflow for (-)-Ambroxide
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Section 3: Toxicological and Ecological Information

Detailed toxicological studies on (-)-Ambroxide are not extensively reported in publicly
available MSDSs.[6] The available data suggests low acute toxicity.

Toxicological Data Value Source
Acute Oral Toxicity No data available [6]119]
Acute Dermal Toxicity No data available [6]119]
Acute Inhalation Toxicity No data available [6]119]
Skin Corrosion/Irritation Not classified as an irritant [12]
Serious Eye Damage/Irritation Not classified as an irritant [12]

Not identified as a carcinogen
Carcinogenicity by IARC, ACGIH, NTP, or [6]
OSHA

Ecological data indicates that (-)-Ambroxide may be harmful to aquatic organisms.[8][11]

Ecotoxicity Data Value Source
Toxicity to fish (Danio rerio) LC50 > 0.51 mg/L (96 h) 9]
Toxicity to daphnia (Daphnia

EC50 > 0.92 mg/L (48 h) [9]
magna)
Toxicity to algae
(Pseudokirchneriella EC50 > 1.4 mg/L (72 h) 9]

subcapitata)

The following diagram outlines the key information typically found in a Material Safety Data
Sheet.
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Section 4: Experimental Protocols

Click to download full resolution via product page

Structure of a Material Safety Data Sheet

Detailed experimental protocols for the toxicological and ecological data cited in the MSDSs

are not publicly available in these documents. The provided values are summaries of studies

conducted by manufacturers or regulatory bodies. For detailed methodologies, researchers

should refer to the primary scientific literature or contact the manufacturer directly.

Section 5: First Aid and Emergency Procedures

In case of exposure, the following first aid measures are recommended.[6]

Exposure Route

First Aid Measures

Source

Inhalation

Move person into fresh air. If
not breathing, give artificial

respiration.

[6]

Skin Contact

Wash off with soap and plenty

of water.

[6]

Eye Contact

Flush eyes with water as a

precaution.

[6]

Ingestion

Never give anything by mouth
to an unconscious person.

Rinse mouth with water.

[6]
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In case of a fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as
suitable extinguishing media. For spills, sweep up the material and place it in a suitable, closed
container for disposal. Avoid generating dust and prevent the product from entering drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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